Cas no 2137804-97-6 ((5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride)

• Product Name: (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride
• CAS No: 2137804-97-6
• MF: C₉H₁₄ClNO₂S₂
• MW: 267.795958995819
• CID: 6154525
• PubChem ID: 165485808
• Update Time: 2025-06-08

(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride
• EN300-1120598
• 2137804-97-6

• Inchi： 1S/C9H14ClNO2S2/c1-6-8(9(2,3)4)14-7(11-6)5-15(10,12)13/h5H2,1-4H3
• InChI Key： FABPUCCSNWHGDC-UHFFFAOYSA-N
• SMILES： ClS(CC1=NC(C)=C(C(C)(C)C)S1)(=O)=O

Computed Properties

• Exact Mass: 267.0154487g/mol
• Monoisotopic Mass: 267.0154487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Additional information on (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride

Introduction to (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride (CAS No. 2137804-97-6)

(5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride (CAS No. 2137804-97-6) is a versatile and highly reactive organic compound that has gained significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, a methyl group, and a thiazole ring, all attached to a methanesulfonyl chloride moiety. These structural elements contribute to its high reactivity and potential utility in various chemical reactions and biological applications.

The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are known for their stability and the ability to form strong hydrogen bonds, making them valuable in the design of pharmaceuticals and agrochemicals. The presence of the tert-butyl and methyl groups enhances the lipophilicity and stability of the molecule, which can be crucial for improving drug-like properties such as solubility and bioavailability.

The methanesulfonyl chloride functional group is particularly noteworthy due to its high reactivity. It can readily undergo nucleophilic substitution reactions, making it an excellent leaving group in various synthetic transformations. This property has been exploited in the synthesis of complex molecules, including those with therapeutic potential. For instance, methanesulfonyl chlorides are commonly used in the preparation of sulfonamides, which are important classes of drugs used in treating bacterial infections.

Recent research has highlighted the potential of (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this scaffold exhibit potent anti-inflammatory and anti-cancer activities. The thiazole ring and the methanesulfonyl chloride group were found to play critical roles in modulating the biological activity of these compounds.

In another study, researchers explored the use of (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride in the synthesis of novel inhibitors for specific enzymes involved in neurodegenerative diseases. The high reactivity of the methanesulfonyl chloride group allowed for efficient coupling with various nucleophiles, leading to the formation of compounds with enhanced selectivity and potency.

The versatility of (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a ligand in coordination chemistry. The thiazole ring can act as a bidentate ligand, coordinating with metal ions to form stable complexes. These complexes have shown promise in catalytic applications and as precursors for metal-based materials with unique electronic and magnetic properties.

In conclusion, (5-tert-butyl-4-methyl-1,3-thiazol-2-yl)methanesulfonyl chloride (CAS No. 2137804-97-6) is a highly valuable compound with a wide range of applications in medicinal chemistry, synthetic organic chemistry, and materials science. Its unique structural features and high reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.